Cas no 1935923-19-5 (3-(4-hydroxypyrimidin-5-yl)propanoic acid)

• Product Name: 3-(4-hydroxypyrimidin-5-yl)propanoic acid
• CAS No: 1935923-19-5
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD22067799
• CID: 5211700
• Update Time: 2025-09-23

3-(4-hydroxypyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinepropanoic acid, 3,4-dihydro-4-oxo-
• 3-(4-hydroxypyrimidin-5-yl)propanoic acid

• MDL： MFCD22067799
• Inchi： 1S/C7H8N2O3/c10-6(11)2-1-5-3-8-4-9-7(5)12/h3-4H,1-2H2,(H,10,11)(H,8,9,12)
• InChI Key： VOVWYHUOEQTDLP-UHFFFAOYSA-N
• SMILES： C1=NC=C(CCC(O)=O)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 3-(4-hydroxypyrimidin-5-yl)propanoic acid

Introduction to 3-(4-hydroxypyrimidin-5-yl)propanoic acid (CAS No. 1935923-19-5)

3-(4-hydroxypyrimidin-5-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1935923-19-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydroxypyrimidine core appended to a propanoic acid side chain, has garnered attention due to its structural versatility and potential biological activities. The presence of both a hydroxyl group and a carboxylic acid functionality makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and medicinal chemistry.

The structural framework of 3-(4-hydroxypyrimidin-5-yl)propanoic acid positions it as a promising candidate for further derivatization, enabling the exploration of diverse pharmacophores. The pyrimidine ring, a common motif in nucleoside analogs and kinase inhibitors, is particularly relevant in modern drug design. Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such scaffolds in modulating enzyme activity and interacting with biological targets.

In the context of contemporary pharmaceutical research, compounds like 3-(4-hydroxypyrimidin-5-yl)propanoic acid are being evaluated for their roles in addressing unmet medical needs. The hydroxypyrimidine moiety is known to exhibit properties conducive to binding with enzymes and receptors, making it a staple in the development of small-molecule inhibitors. For instance, studies have demonstrated that derivatives of pyrimidine-based structures can inhibit kinases involved in cancer pathways, showcasing their therapeutic promise.

The propanoic acid side chain introduces additional reactivity, allowing for further functionalization through esterification, amidation, or other transformations. This adaptability is crucial in medicinal chemistry pipelines, where lead optimization often requires modifications to enhance potency, selectivity, and pharmacokinetic profiles. The compound’s solubility characteristics also play a role in its suitability for formulation development, with modifications aimed at improving bioavailability.

Recent publications have explored the synthesis of analogs of 3-(4-hydroxypyrimidin-5-yl)propanoic acid, focusing on enhancing their interaction with specific biological targets. For example, researchers have investigated its potential as a precursor for developing antiviral agents by incorporating additional hydrophobic or polar groups to optimize binding affinity. The hydroxyl group at the 4-position of the pyrimidine ring is particularly susceptible to modifications, enabling the creation of diverse derivatives with tailored properties.

The compound’s relevance extends beyond its structural attributes; its synthesis also exemplifies modern organic chemistry techniques. Advances in catalytic methods and green chemistry principles have made it possible to produce such molecules with higher yields and reduced environmental impact. For instance, asymmetric synthesis strategies have been employed to introduce chirality into the propanoic acid moiety, which is often critical for achieving enantiopure active pharmaceutical ingredients (APIs).

In summary, 3-(4-hydroxypyrimidin-5-yl)propanoic acid (CAS No. 1935923-19-5) represents a fascinating intersection of structural complexity and functional utility. Its potential applications in drug discovery are underscored by ongoing research into its derivatives and synthetic pathways. As the pharmaceutical industry continues to evolve, compounds like this one will remain instrumental in addressing complex therapeutic challenges through innovative chemical design.